Welcome to the BenchChem Online Store!
molecular formula C12H10Cl2O3S B8273405 Methyl(4,7-dichloro-6-methoxy-1-benzothiophen-3-yl)acetate

Methyl(4,7-dichloro-6-methoxy-1-benzothiophen-3-yl)acetate

Cat. No. B8273405
M. Wt: 305.2 g/mol
InChI Key: DQMNSDWTGDEGTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09238639B2

Procedure details

MsOH (4.5 mL) was added to methyl 4-((2,5-dichloro-3-methoxyphenyl)sulfanyl)-3-oxobutanoate (1.03 g) at 0° C. The mixture was stirred at 0° C. for 10 min and then at room temperature for 1.5 h. The mixture was poured into ice water and extracted with EtOAc. The organic layer was separated, washed successively with saturated aqueous NaHCO3 and brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give a solid. The solid was washed with hexane to give the title compound (0.827 g).
Name
Quantity
4.5 mL
Type
reactant
Reaction Step One
Quantity
1.03 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
S(O)(C)(=O)=O.[Cl:6][C:7]1[C:12]([O:13][CH3:14])=[CH:11][C:10]([Cl:15])=[CH:9][C:8]=1[S:16][CH2:17][C:18](=O)[CH2:19][C:20]([O:22][CH3:23])=[O:21]>>[CH3:23][O:22][C:20](=[O:21])[CH2:19][C:18]1[C:9]2[C:10]([Cl:15])=[CH:11][C:12]([O:13][CH3:14])=[C:7]([Cl:6])[C:8]=2[S:16][CH:17]=1

Inputs

Step One
Name
Quantity
4.5 mL
Type
reactant
Smiles
S(=O)(=O)(C)O
Name
Quantity
1.03 g
Type
reactant
Smiles
ClC1=C(C=C(C=C1OC)Cl)SCC(CC(=O)OC)=O
Step Two
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for 10 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
at room temperature for 1.5 h
Duration
1.5 h
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed successively with saturated aqueous NaHCO3 and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (EtOAc/hexane)
CUSTOM
Type
CUSTOM
Details
to give a solid
WASH
Type
WASH
Details
The solid was washed with hexane

Outcomes

Product
Details
Reaction Time
10 min
Name
Type
product
Smiles
COC(CC1=CSC2=C1C(=CC(=C2Cl)OC)Cl)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.827 g
YIELD: CALCULATEDPERCENTYIELD 85%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.